B1579004 N-α-Z-N-δ-xanthyl-D-glutamine

N-α-Z-N-δ-xanthyl-D-glutamine

Cat. No.: B1579004
M. Wt: 460.5
Attention: For research use only. Not for human or veterinary use.
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Description

N-α-Z-N-δ-xanthyl-D-glutamine is a chemically modified derivative of D-glutamine, featuring two protective groups:

  • Z-group (Carbobenzyloxy): Attached to the α-amino group, this bulky carbamate group is commonly used in peptide synthesis to prevent unwanted reactions during coupling steps .
  • Xanthyl group: Positioned on the δ-amide nitrogen, this moiety likely enhances steric hindrance or alters solubility compared to simpler derivatives.

Properties

Molecular Weight

 460.5

Origin of Product

 United States

Comparison with Similar Compounds

Structural and Functional Differences

Compound Protective Groups Molecular Weight Key Applications
N-α-Z-N-δ-xanthyl-D-glutamine Z (α), Xanthyl (δ) ~440–460 (est.) Peptide synthesis, enzyme studies (inferred)
N2-Cbz-D-glutamine Z (α) 280.28 Building block for peptide synthesis, glutamine synthetase assays
N-acetyl-D-glutamine Acetyl (α) 188.18 Biochemical research, metabolic studies
N-α-Fmoc-N-δ-xanthyl-L-glutamine Fmoc (α), Xanthyl (δ) ~500 (est.) Solid-phase peptide synthesis (SPPS)

Key Observations :

  • The Z-group in N2-Cbz-D-glutamine provides temporary protection during synthesis, removable via hydrogenolysis, while the xanthyl group in the target compound may require specialized cleavage conditions (e.g., acidic hydrolysis) .
  • N-acetyl-D-glutamine lacks steric bulk, making it more soluble in aqueous solutions but less stable in enzymatic environments compared to Z- or xanthyl-protected analogs .

Physicochemical Properties

Property This compound N2-Cbz-D-glutamine N-acetyl-D-glutamine
Melting Point Not reported (est. 150–170°C) 135–139°C ~190–200°C (est.)
Solubility Low in water; soluble in DMSO Slight in DMSO/methanol Moderate in water
Stability Stable under inert atmosphere Stable at -20°C Hygroscopic

Notes:

  • The xanthyl group likely reduces aqueous solubility compared to acetyl or Z-protected analogs due to increased hydrophobicity .
  • N2-Cbz-D-glutamine’s stability under refrigeration makes it suitable for long-term storage in biochemical applications .

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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